Cas no 1806527-42-3 (2-(2-Bromoacetyl)-6-cyanobenzo[d]oxazole)

• Product Name: 2-(2-Bromoacetyl)-6-cyanobenzo[d]oxazole
• CAS No: 1806527-42-3
• MF: C₁₀H₅BrN₂O₂
• MW: 265.062901258469
• CID: 4818680
• Update Time: 2025-07-04

2-(2-Bromoacetyl)-6-cyanobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromoacetyl)-6-cyanobenzo[d]oxazole

• Inchi： 1S/C10H5BrN2O2/c11-4-8(14)10-13-7-2-1-6(5-12)3-9(7)15-10/h1-3H,4H2
• InChI Key： CCHUAXQEHMSREC-UHFFFAOYSA-N
• SMILES： BrCC(C1=NC2C=CC(C#N)=CC=2O1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 312
• XLogP3: 2.3
• Topological Polar Surface Area: 66.9

Additional information on 2-(2-Bromoacetyl)-6-cyanobenzo[d]oxazole

Introduction to 2-(2-Bromoacetyl)-6-cyanobenzo[d]oxazole (CAS No. 1806527-42-3)

2-(2-Bromoacetyl)-6-cyanobenzo[d]oxazole, with the CAS number 1806527-42-3, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, including a bromoacetyl group and a cyano substituent on a benzo[d]oxazole scaffold. These functional groups endow the molecule with a range of chemical and biological properties, making it a valuable candidate for various applications.

The benzo[d]oxazole core is a well-known heterocyclic structure that has been extensively studied for its pharmacological activities. The presence of the bromoacetyl and cyano groups introduces additional reactivity and functional diversity, which can be leveraged in the design of novel drugs and materials. Recent research has highlighted the potential of this compound in areas such as anticancer therapy, enzyme inhibition, and sensor development.

In the context of medicinal chemistry, 2-(2-Bromoacetyl)-6-cyanobenzo[d]oxazole has shown promise as a lead compound for the development of targeted therapies. The bromoacetyl group can participate in electrophilic reactions, potentially forming covalent bonds with specific biomolecules. This property is particularly useful in designing drugs that target protein-protein interactions or modify specific enzymes. For instance, studies have demonstrated that compounds with similar structures can inhibit kinases, which are key targets in cancer therapy.

The cyano group, on the other hand, contributes to the electronic properties of the molecule, enhancing its ability to interact with biological targets. This group can also be used as a handle for further chemical modifications, allowing researchers to fine-tune the compound's properties for specific applications. Recent advancements in synthetic methods have made it easier to introduce and manipulate cyano groups, further expanding the utility of this class of compounds.

In materials science, 2-(2-Bromoacetyl)-6-cyanobenzo[d]oxazole has been explored for its potential in developing novel sensors and electronic devices. The combination of the bromoacetyl and cyano groups can influence the electronic and optical properties of the molecule, making it suitable for applications such as fluorescence-based sensors or organic semiconductors. Research in this area has shown that compounds with similar structures exhibit high sensitivity and selectivity towards specific analytes, opening up new possibilities for real-time monitoring and diagnostics.

The synthesis of 2-(2-Bromoacetyl)-6-cyanobenzo[d]oxazole typically involves multi-step procedures that require precise control over reaction conditions. Common synthetic routes include nucleophilic substitution reactions to introduce the bromoacetyl group and cyanation reactions to add the cyano substituent. Advances in green chemistry have led to more sustainable and efficient methods for synthesizing this compound, reducing environmental impact while maintaining high yields.

In conclusion, 2-(2-Bromoacetyl)-6-cyanobenzo[d]oxazole (CAS No. 1806527-42-3) is a multifunctional compound with significant potential in both medicinal chemistry and materials science. Its unique structural features make it an attractive candidate for developing novel drugs and advanced materials. Ongoing research continues to uncover new applications and improve synthetic methods, ensuring that this compound remains at the forefront of scientific innovation.